Cas no 1373834-88-8 (4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole)

• Product Name: 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole
• CAS No: 1373834-88-8
• MF: C₃₈H₅₂Br₂F₂N₂S₃
• MW: 830.833
• CID: 4670163
• PubChem ID: 67508554
• Update Time: 2025-06-13

4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole
• 4,7-bis(5-bromo-4-dodecylthiophen-2-yl)-5,6-difluoro-2,1,3-benzothiadiazole
• SCHEMBL2713322
• 2,1,3-Benzothiadiazole,4,7-bis(5-bromo-4-dodecyl-2-thienyl)-5,6-difluoro-
• 1373834-88-8

• Inchi： InChI=1S/C38H52Br2F2N2S3/c1-3-5-7-9-11-13-15-17-19-21-23-27-25-29(45-37(27)39)31-33(41)34(42)32(36-35(31)43-47-44-36)30-26-28(38(40)46-30)24-22-20-18-16-14-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3
• InChI Key： VNGCBIZJBRCKRC-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCC1=C(SC(=C1)C2=C(C(=C(C3=NSN=C23)C4=CC(=C(S4)Br)CCCCCCCCCCCC)F)F)Br

Computed Properties

• Exact Mass: 830.16070g/mol
• Monoisotopic Mass: 828.16274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 47
• Rotatable Bond Count: 24
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.2
• Topological Polar Surface Area: 111Ų

Additional information on 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole

Research Briefing on 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole (CAS: 1373834-88-8)

In recent years, the compound 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole (CAS: 1373834-88-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including organic electronics, photovoltaics, and as a bioactive compound in drug discovery. The presence of bromine and fluorine substituents, along with the extended conjugated system, contributes to its distinctive electronic and chemical properties.

Recent studies have focused on the synthesis and optimization of this compound to enhance its performance in organic solar cells (OSCs). Researchers have demonstrated that the incorporation of 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole as an electron acceptor material can significantly improve the power conversion efficiency (PCE) of OSCs. The compound's ability to form stable thin films and its favorable energy level alignment with common donor materials make it a promising candidate for next-generation photovoltaic devices.

In addition to its applications in materials science, this compound has also been investigated for its potential biological activities. Preliminary studies suggest that the brominated and fluorinated thiadiazole core may interact with specific biological targets, such as enzymes or receptors, opening avenues for drug development. However, further research is needed to fully elucidate its pharmacological profile and therapeutic potential.

The synthesis of 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole typically involves multi-step organic reactions, including Suzuki-Miyaura coupling and halogenation. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its broader application in research and development. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize its structure and confirm its identity.

Despite its promising properties, challenges remain in the large-scale production and commercialization of this compound. Issues such as cost, scalability, and environmental impact of the synthesis process need to be addressed. Ongoing research aims to develop more sustainable and efficient synthetic routes, as well as to explore novel derivatives with enhanced performance and reduced toxicity.

In conclusion, 4,7-Bis(5-bromo-4-dodecylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole represents a versatile and high-value compound with significant potential in both materials science and pharmaceutical research. Continued investigation into its properties and applications will likely yield further breakthroughs, contributing to advancements in organic electronics and drug discovery. Researchers and industry professionals are encouraged to stay abreast of the latest developments in this area to leverage its full potential.